Cas no 102860-22-0 (Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-)

Benzene,(1,5-cyclohexadien-1-ylsulfonyl)- structure
102860-22-0 structure
Product Name:Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-
CAS No:102860-22-0
MF:C12H12O2S
MW:220.287482261658
CID:125310
PubChem ID:10955085
Update Time:2025-04-18

Benzene,(1,5-cyclohexadien-1-ylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1,5-cyclohexadien-1-ylsulfonyl)-
    • 2-(PHENYLSULFONYL)-1,3-CYCLOHEXADIENE
    • cyclohexa-1,5-dien-1-ylsulfonylbenzene
    • DTXSID60449678
    • (1,5-cyclohexadien-1-ylsulfonyl)benzene
    • SCHEMBL5502769
    • 1-cyclohexa-1,5-dienylsulfonyl-benzene
    • 102860-22-0
    • Inchi: 1S/C12H12O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-5,7-10H,2,6H2
    • InChI Key: VFNKGBTVDLBPBK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CCCC=1)(=O)=O

Computed Properties

  • Exact Mass: 220.05586
  • Monoisotopic Mass: 220.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • PSA: 34.14
  • LogP: 3.77500
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